
matrix metalloproteinase-13 inhibitor T-26c

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: T-26c

CAS No.: 869296-13-9

Cat. No.: S544360

Get Quote

Quantitative Biochemical Data of T-26c

The table below summarizes key biochemical and pharmacological properties of T-26c from vendor

specifications and peer-reviewed literature.

Property Value / Description

Molecular Target Matrix Metalloproteinase-13 (MMP-13) [1] [2] [3]

IC₅₀ (Potency) 6.75 - 6.9 pM (cell-free assay) [1] [2] [4]

Selectivity >2,600-fold selectivity for MMP-13 over other related metalloenzymes (e.g.,

MMP-1, -7, -9, -14) [1] [2]

Molecular Weight 479.51 g/mol (free acid); 523.47 g/mol (disodium salt) [1] [3]

CAS Number 869296-13-9 (free acid); 869298-22-6 (disodium salt) [1] [3]

In Vitro Activity 87.4% inhibition of collagen breakdown in IL-1β/oncostatin M-stimulated cartilage

at 0.1 μM [1]

In Vivo PK
(Guinea Pig)

Well absorbed; Disodium salt formulation shows AUC=8357 ng·h/mL and

Cmax=1445 ng/mL at 10-20 mg/kg oral dose [1]
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Experimental Protocols and Biological Evidence

In Vitro Cartilage Degradation Assay

This protocol demonstrates the compound's functional efficacy in a disease-relevant model [1].

Experimental Setup: Use bovine nasal septum cartilage explants. Stimulate the explants with a

combination of IL-1β and oncostatin M to induce pathological collagen degradation.
Treatment: Apply T-26c to the culture medium. A concentration of 0.1 μM is cited as effective.

Outcome Measurement: Measure the inhibition of collagen breakdown. In the cited study, T-26c
achieved 87.4% inhibition at 0.1 μM [1].

In Vivo Pharmacokinetic (PK) Study

This protocol outlines how the oral bioavailability of T-26c was evaluated [1].

Model: Guinea pigs.

Dosing: Administer T-26c via oral gavage at a dose of 10-20 mg/kg. The disodium salt formulation
is recommended for improved absorption.

PK Analysis: Collect plasma samples at various time points. Analyze the data to determine key
parameters:

AUC (Area Under the Curve): 8357 ng·h/mL (disodium salt) vs. 6478 ng·h/mL (free acid).
Cmax (Max Concentration): 1445 ng/mL (disodium salt) vs. 911 ng/mL (free acid) [1].

Mechanism of Action and Experimental Workflow

The diagram below illustrates the role of MMP-13 in disease and how T-26c inhibits it, along with a general

workflow for experimental validation.
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MMP-13 Role in Disease & T-26c Inhibition Experimental Validation Workflow
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Key Considerations for Researchers

Off-target Selectivity: While exceptionally selective for MMP-13, T-26c does inhibit other MMPs at

higher concentrations. For accurate interpretation, profile key off-targets like MMP2 (IC₅₀ = 18 nM)
and MMP10 (IC₅₀ = 160 nM) in your experimental system [4].

Optimal Formulation: The disodium salt form of T-26c offers superior oral bioavailability in animal
models compared to the free acid [1] [3].

Solubility and Storage: T-26c is soluble in DMSO (e.g., ~36 mg/mL) [5]. For stability, store
lyophilized powder at -20°C in a desiccated environment. Aliquot DMSO stock solutions to avoid

repeated freeze-thaw cycles [1] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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